Cas no 1119391-73-9 (4-Imino-3-(3-(trifluoromethyl)phenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 4-Imino-3-(3-(trifluoromethyl)phenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 1119391-73-9
• MF: C₂₂H₁₈F₃N₅O₅
• MW: 489.4040350914
• CID: 5024789
• Update Time: 2023-08-25

4-Imino-3-(3-(trifluoromethyl)phenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-IMINO-3-(3-(TRIFLUOROMETHYL)PHENYL)-6-(3,4,5-TRIMETHOXYPHENYL)-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 4-imino-3-[3-(trifluoromethyl)phenyl]-6-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 4-Imino-3-(3-(trifluoromethyl)phenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• Inchi： 1S/C22H18F3N5O5/c1-33-13-7-10(8-14(34-2)17(13)35-3)19-27-15-16(20(31)29-19)28-21(32)30(18(15)26)12-6-4-5-11(9-12)22(23,24)25/h4-9H,26H2,1-3H3,(H,27,29,31)
• InChI Key： KSCJYKIABLXNEV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(N=C2C(NC(C3C=C(C(=C(C=3)OC)OC)OC)=NC2=C1N)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 952
• XLogP3: 2.4
• Topological Polar Surface Area: 128